Cas no 54897-63-1 (4-Ethyl(nitroso)aminobutanoic Acid)

• Product Name: 4-Ethyl(nitroso)aminobutanoic Acid
• CAS No: 54897-63-1
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• MDL: MFCD01737292
• CID: 370622
• PubChem ID: 41224
• Update Time: 2025-04-19

4-Ethyl(nitroso)aminobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(ethylnitrosoamino)-
• 4-[ethyl(nitroso)amino]butanoic acid
• N-ETHYL-N-(3-CARBOXYPROPYL)NITROSAMINE
• N-Nitros-ethyl(3-carboxypropyl)amine
• AKOS006277950
• BUTYRIC ACID, 4-(ETHYLNITROSOAMINO)-
• 54897-63-1
• CCRIS 1019
• DTXSID30203385
• Butanoic acid, 4-(ethylnitrosoamino)-; 4-(Ethylnitrosoamino)butanoic acid; N-Ethyl-N-(3-carboxypropyl)nitrosamine; N-Ethyl-N-(3-carboxypropyl)nitrosoamine; N-Nitroso-N-ethyl-4-aminobutyric Acid; NEBA
• N-Ethyl-N-(3-carboxypropyl)nitrosoamine
• BRN 2248601
• EN300-24200974
• ECPN
• N-Nitroso-N-(3-carboxypropyl)ethylamine
• N-Nitroso-N-ethyl-4-aminobutyric Acid
• 4-Ethyl(nitroso)aminobutanoic Acid

• MDL： MFCD01737292
• Inchi： 1S/C6H12N2O3/c1-2-8(7-11)5-3-4-6(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： KQCXYYVZPUYXDQ-UHFFFAOYSA-N
• SMILES： OC(CCCN(CC)N=O)=O

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.2751 (rough estimate)
• Boiling Point: 286.06°C (rough estimate)
• Flash Point: 175.6°C
• Refractive Index: 1.4500 (estimate)
• PSA: 69.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids